N-[1-(ethylamino)-1-oxopropan-2-yl]-3-(phenoxymethyl)-1-benzofuran-2-carboxamide

• IUPAC Name: N-[1-(ethylamino)-1-oxopropan-2-yl]-3-(phenoxymethyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C21H22N2O4/c1-3-22-20(24)14(2)23-21(25)19-17(13-26-15-9-5-4-6-10-15)16-11-7-8-12-18(16)27-19/h4-12,14H,3,13H2,1-2H3,(H,22,24)(H,23,25)
• InChI Key: FWBVHSNMBABWRW-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C(C)NC(=O)C1=C(C2=CC=CC=C2O1)COC3=CC=CC=C3
• Molecular Formula: C21H22N2O4
• Molecular Weight: 366.4 g/mol

Description

N-[1-(ethylamino)-1-oxopropan-2-yl]-3-(phenoxymethyl)-1-benzofuran-2-carboxamide, also known as EOPB, is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-[1-(ethylamino)-1-oxopropan-2-yl]-3-(phenoxymethyl)-1-benzofuran-2-carboxamide involves the inhibition of the Akt/mTOR signaling pathway. Akt and mTOR are proteins that play a crucial role in cell growth and survival, and their dysregulation is often associated with cancer. N-[1-(ethylamino)-1-oxopropan-2-yl]-3-(phenoxymethyl)-1-benzofuran-2-carboxamide inhibits Akt and mTOR by binding to their active sites, thereby blocking their downstream signaling pathways and inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-[1-(ethylamino)-1-oxopropan-2-yl]-3-(phenoxymethyl)-1-benzofuran-2-carboxamide has been shown to exhibit potent antitumor activity in vitro and in vivo, with a mechanism of action that involves the inhibition of the Akt/mTOR signaling pathway. In addition, N-[1-(ethylamino)-1-oxopropan-2-yl]-3-(phenoxymethyl)-1-benzofuran-2-carboxamide has been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models. N-[1-(ethylamino)-1-oxopropan-2-yl]-3-(phenoxymethyl)-1-benzofuran-2-carboxamide has also been shown to have anti-inflammatory effects, as it inhibits the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of N-[1-(ethylamino)-1-oxopropan-2-yl]-3-(phenoxymethyl)-1-benzofuran-2-carboxamide is its potent antitumor activity, which makes it a promising candidate for the development of new cancer therapies. However, one limitation of N-[1-(ethylamino)-1-oxopropan-2-yl]-3-(phenoxymethyl)-1-benzofuran-2-carboxamide is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research and development of N-[1-(ethylamino)-1-oxopropan-2-yl]-3-(phenoxymethyl)-1-benzofuran-2-carboxamide. One direction is to explore the potential of N-[1-(ethylamino)-1-oxopropan-2-yl]-3-(phenoxymethyl)-1-benzofuran-2-carboxamide as a combination therapy with other cancer drugs. Another direction is to investigate the use of N-[1-(ethylamino)-1-oxopropan-2-yl]-3-(phenoxymethyl)-1-benzofuran-2-carboxamide in the treatment of other diseases, such as inflammatory disorders. Finally, further studies are needed to optimize the synthesis method of N-[1-(ethylamino)-1-oxopropan-2-yl]-3-(phenoxymethyl)-1-benzofuran-2-carboxamide and improve its solubility for in vivo applications.
Conclusion:
In conclusion, N-[1-(ethylamino)-1-oxopropan-2-yl]-3-(phenoxymethyl)-1-benzofuran-2-carboxamide is a promising compound with potential therapeutic applications in the treatment of cancer and other diseases. Its potent antitumor activity and mechanism of action make it a promising candidate for the development of new cancer therapies. Further research is needed to explore the full potential of N-[1-(ethylamino)-1-oxopropan-2-yl]-3-(phenoxymethyl)-1-benzofuran-2-carboxamide and optimize its synthesis and solubility for in vivo applications.

Synthesis Methods

The synthesis of N-[1-(ethylamino)-1-oxopropan-2-yl]-3-(phenoxymethyl)-1-benzofuran-2-carboxamide involves the reaction between 3-(phenoxymethyl)-1-benzofuran-2-carboxylic acid and N-ethylglycine ethyl ester hydrochloride in the presence of N,N'-dicyclohexylcarbodiimide and 4-dimethylaminopyridine. The resulting compound is then treated with hydroxylamine hydrochloride to yield the final product.

Scientific Research Applications

N-[1-(ethylamino)-1-oxopropan-2-yl]-3-(phenoxymethyl)-1-benzofuran-2-carboxamide has been studied extensively for its potential therapeutic applications, particularly in the treatment of cancer. Studies have shown that N-[1-(ethylamino)-1-oxopropan-2-yl]-3-(phenoxymethyl)-1-benzofuran-2-carboxamide exhibits potent antitumor activity in vitro and in vivo, with a mechanism of action that involves the inhibition of the Akt/mTOR signaling pathway. N-[1-(ethylamino)-1-oxopropan-2-yl]-3-(phenoxymethyl)-1-benzofuran-2-carboxamide has also been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models.